Cas no 64297-65-0 (Benzoic acid, 3-iodyl-)

• Product Name: Benzoic acid, 3-iodyl-
• CAS No: 64297-65-0
• MF: C₇H₅IO₄
• MW: 280.016674757004
• CID: 424262
• PubChem ID: 3549290
• Update Time: 2025-04-19

Benzoic acid, 3-iodyl- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-iodyl-
• 3-iodylbenzoic acid
• benzoic acid, 3-(iodooxy)-
• LogP
• CHEMBL332161
• 64297-65-0
• m-iodoxybenzoic acid
• DTXSID40393544
• BDBM50075029
• 3-Iodyl-benzoic acid
• SCHEMBL752292
• PD181426

• Inchi： 1S/C7H5IO4/c9-7(10)5-2-1-3-6(4-5)8(11)12/h1-4H,(H,9,10)
• InChI Key： PXGYMLKSIXWMJW-UHFFFAOYSA-N
• SMILES： I(C1=CC=CC(C(=O)O)=C1)(=O)=O

Computed Properties

• Exact Mass: 263.92785
• Monoisotopic Mass: 279.923
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 71.4Ų

Experimental Properties

• Density: 2.058
• Boiling Point: 347.2°C at 760 mmHg
• Flash Point: 163.8°C
• Refractive Index: 1.674
• PSA: 46.53